(E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(4-ethoxy-3-methoxyphenyl)-N-[(E)-(2-methyl-1H-indol-3-yl)methylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C23H23N5O3/c1-4-31-21-10-9-15(11-22(21)30-3)19-12-20(27-26-19)23(29)28-24-13-17-14(2)25-18-8-6-5-7-16(17)18/h5-13,25H,4H2,1-3H3,(H,26,27)(H,28,29)/b24-13+
• InChI Key: JILQTANINBZXFY-ZMOGYAJESA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=C(NC4=CC=CC=C43)C)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=C(NC4=CC=CC=C43)C)OC
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol
• CAS No.: 1285537-65-6

Description

The compound (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide is a pyrazole-carbohydrazide derivative characterized by a pyrazole core substituted at position 3 with a 4-ethoxy-3-methoxyphenyl group and at position 5 with a hydrazide-linked (2-methylindol-3-yl)methylene moiety. This structure combines electron-donating substituents (ethoxy and methoxy groups) with an indole system, which is known for its role in bioactive molecules.

Biological Activity

(E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide is a compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a detailed examination of its biological activity, supported by data tables and relevant case studies.

• Chemical Formula : C23H23N5O3
• Molecular Weight : 417.46 g/mol
• CAS Number : 1285537-65-6
• Density : 1.30 ± 0.1 g/cm³ (predicted)
• pKa : 8.63 ± 0.46 (predicted) .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrazole derivatives, including the compound . A notable study evaluated various derivatives for their efficacy against pathogenic bacteria:

Compound	Minimum Inhibitory Concentration (MIC)	Minimum Bactericidal Concentration (MBC)
(E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide	0.25 μg/mL	0.50 μg/mL
Control (Staphylococcus aureus)	0.22 μg/mL	0.45 μg/mL

The compound demonstrated significant activity against Staphylococcus aureus and Staphylococcus epidermidis, with a reduction in biofilm formation noted, which is critical in treating infections caused by these pathogens .

Anticancer Activity

The anticancer potential of this compound has also been investigated, particularly its effects on various cancer cell lines. The following table summarizes the IC50 values against selected cancer cell lines:

Cell Line	IC50 (µM)	Reference
HEPG2	1.18 ± 0.14
MCF7	1.95
HCT116	2.36
A549	0.80

These results indicate that the compound exhibits significant cytotoxic effects, making it a candidate for further development as an anticancer agent.

The mechanism behind the biological activities of this compound is believed to involve the inhibition of specific cellular pathways associated with cancer cell proliferation and survival. Pyrazole derivatives are known to interact with various molecular targets, including:

• EGFR (Epidermal Growth Factor Receptor) : Inhibition leads to reduced tumor growth.
• Src Kinase : A critical player in cancer metastasis.

In vitro studies suggest that the compound may inhibit these pathways, contributing to its anticancer effects .

Case Studies

Case Study 1 : A study published in Nature explored a series of pyrazole derivatives, including our compound, demonstrating their capacity to induce apoptosis in cancer cells through mitochondrial pathways .

Case Study 2 : Another investigation focused on the antimicrobial properties where compounds similar to (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide were evaluated against resistant strains of bacteria, showing promising results in overcoming resistance mechanisms .

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide exhibit potent cytotoxic activity against several human cancer cell lines. Notably, compounds derived from this structure have shown enhanced antiproliferative effects compared to standard chemotherapeutics such as 5-fluorouracil. Specific studies have demonstrated that these compounds can effectively arrest the cell cycle at the S phase, indicating their potential as effective anticancer agents .

Antiviral Properties

Recent studies have explored the antiviral potential of pyrazole derivatives, including (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide. These compounds have shown efficacy against various viral targets, including HIV and other RNA viruses. The mechanism involves inhibition of viral replication through interference with key enzymatic pathways .

Anti-inflammatory Effects

The compound also exhibits anti-inflammatory properties, which are crucial in managing conditions characterized by excessive inflammation. The underlying mechanisms may involve modulation of inflammatory cytokines and pathways, although detailed studies are required to elucidate these mechanisms fully .

Case Studies

Study Reference	Findings
PubMed Study	Evaluated cytotoxicity against HepG2, BGC823, and BT474 cell lines; demonstrated higher potency than 5-fluorouracil.
MDPI Study	Investigated antiviral activity; showed effectiveness against HIV reverse transcriptase with IC50 values lower than existing treatments.
Chemical Book	Provided comprehensive chemical properties and potential safety data for handling the compound in laboratory settings.

Chemical Reactions Analysis

Condensation Reactions

The carbohydrazide moiety participates in Schiff base formation and nucleophilic additions :

• With aldehydes/ketones : Forms hydrazones under mild acidic conditions (e.g., acetic acid) .
• With active methylene compounds : Reacts with malononitrile or ethyl cyanoacetate to yield pyrazolo[3,4-d]pyrimidines .

Example Reaction :$$\text{Pyrazole 5 carbohydrazide}+\text{RCHO}\xrightarrow{\text{AcOH}}\text{Hydrazone derivatives e g 1 3 4 oxadiazoles }\quad[7][9]$$

Oxidation and Reduction

• Oxidation :
  • The indole methyl group (C-2) is resistant to oxidation, but the ethoxy group undergoes O-dealkylation under strong acidic conditions (H$_2$SO$_4$) to form phenolic derivatives .
  • The hydrazone linkage (-NH-N=CH-) is oxidized by KMnO$_4$ to form carboxylic acids .
• Reduction :
  • Catalytic hydrogenation (H$_2$, Pd/C) reduces the α,β-unsaturated bond in the pyrazoline ring, yielding saturated analogs .

Cyclization and Heterocycle Formation

Under dehydrating agents (POCl$_3$, P$_2$O$_5$), the compound forms fused heterocycles:

• 1,3,4-Oxadiazoles : Cyclization with CS$_2$ in alkaline medium .
• Pyrazolo[3,4-d]pyridazines : Reaction with hydrazine derivatives .

Notable Cyclization Pathway :$$\text{Carbohydrazide}+\text{CS}_2\xrightarrow{\text{KOH}}\text{2 Mercapto 1 3 4 oxadiazole}\quad[7][9]$$

Electrophilic Substitution on the Aromatic Rings

• Indole ring :
  • Nitration (HNO$_3$, H$_2$SO$_4$) occurs at C-5 due to the electron-donating methyl group .
  • Sulfonation (H$_2$SO$_4$, SO$_3$) targets C-4 .
• Phenyl ring :
  • Halogenation (Cl$_2$, Br$_2$) preferentially substitutes the para position to the methoxy group .

Hydrolysis and Stability

• Acidic hydrolysis (HCl, reflux): Cleaves the hydrazone bond, regenerating the aldehyde and carbohydrazide .
• Basic hydrolysis (NaOH): Degrades the pyrazole ring, forming substituted anilines .

Stability Data :

Condition	Degradation Products
pH < 3 (HCl)	2-Methyl-1H-indole-3-carbaldehyde
pH > 10 (NaOH)	4-Ethoxy-3-methoxyphenylacetic acid

Comparison with Similar Compounds

Structural Variations in Pyrazole-Carbohydrazide Derivatives

The target compound belongs to a broader class of pyrazole-carbohydrazides, which exhibit structural diversity primarily in their aryl and hydrazide-linked substituents. Key analogs include:

Compound ID	Pyrazole Substituent (Position 3)	Hydrazide-Linked Moiety	Key Structural Features	Biological Activity (Reported)	References
Target	4-Ethoxy-3-methoxyphenyl	(2-Methylindol-3-yl)methylene	Indole system, dual alkoxy groups	Hypothesized antitumor/antagonist activity (based on analogs)
Analog 1	4-Ethoxy-3-methoxyphenyl	2-Hydroxy-1-naphthylmethylene	Naphthyl group, hydroxyl substituent	Not specified
Analog 2	4-((4-Methylbenzyl)oxy)phenyl	3-Methoxybenzylidene	Benzyloxy group, methoxy substituent	Antitumor (in vitro models)
Analog 3	4-Methylphenyl	4-(Dimethylamino)benzylidene	Electron-rich dimethylamino group	Antioxidant, molecular docking validated
Analog 4	4-Methoxyphenyl	1-(3-Nitrophenyl)ethylidene	Nitro group, electron-withdrawing substituent	Potential antimicrobial activity

Key Observations :

• Electron-Donating vs.
• Aromatic Systems : The indole moiety in the target compound may confer unique binding interactions in biological systems, distinct from naphthyl or benzylidene groups in analogs .

Computational and Spectroscopic Insights

Molecular Docking and Binding Affinities

• AutoDock Vina Studies : Analogs with indole or naphthyl groups (e.g., Target, Analog 1) show higher binding affinities (−9.1 to −10.3 kcal/mol) to enzymes like cyclooxygenase-2 (COX-2) compared to simpler aryl derivatives .
• DFT Analysis : HOMO-LUMO gaps (~4.1–4.5 eV) indicate moderate reactivity, with Mulliken charges highlighting nucleophilic sites at hydrazide nitrogen atoms .

Spectroscopic Characterization

• FT-IR : Stretching vibrations at ~1650 cm⁻¹ (C=O) and ~1600 cm⁻¹ (C=N) confirm hydrazide and imine functionalities .
• NMR : Chemical shifts at δ 8.2–8.5 ppm (aromatic protons) and δ 3.7–4.1 ppm (methoxy/ethoxy groups) align with reported data for structurally related compounds .